3β-Acetoxyurs-11-en-28,13β-olide
3β-Acetoxyurs-11-en-28,13β-olide
Brand Name:
Vulcanchem
CAS No.:
35959-08-1
VCID:
VC0197699
InChI:
InChI=1S/C32H48O4/c1-19-9-15-31-18-17-30(8)29(7)14-10-22-27(4,5)24(35-21(3)33)12-13-28(22,6)23(29)11-16-32(30,36-26(31)34)25(31)20(19)2/h11,16,19-20,22-25H,9-10,12-15,17-18H2,1-8H3/t19-,20+,22+,23-,24+,25-,28+,29-,30+,31+,32+/m1/s1
SMILES:
CC1CCC23CCC4(C5(CCC6C(C(CCC6(C5C=CC4(C2C1C)OC3=O)C)OC(=O)C)(C)C)C)C
Molecular Formula:
C32H48O4
Molecular Weight:
3β-Acetoxyurs-11-en-28,13β-olide
CAS No.: 35959-08-1
Reference Standards
VCID: VC0197699
Molecular Formula: C32H48O4
Molecular Weight:
| CAS No. | 35959-08-1 |
|---|---|
| Product Name | 3β-Acetoxyurs-11-en-28,13β-olide |
| Molecular Formula | C32H48O4 |
| IUPAC Name | [(1S,4S,5R,8R,10S,13S,14R,17S,18R,19S,20R)-4,5,9,9,13,19,20-heptamethyl-23-oxo-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl] acetate |
| Standard InChI | InChI=1S/C32H48O4/c1-19-9-15-31-18-17-30(8)29(7)14-10-22-27(4,5)24(35-21(3)33)12-13-28(22,6)23(29)11-16-32(30,36-26(31)34)25(31)20(19)2/h11,16,19-20,22-25H,9-10,12-15,17-18H2,1-8H3/t19-,20+,22+,23-,24+,25-,28+,29-,30+,31+,32+/m1/s1 |
| SMILES | CC1CCC23CCC4(C5(CCC6C(C(CCC6(C5C=CC4(C2C1C)OC3=O)C)OC(=O)C)(C)C)C)C |
| Appearance | Cryst. |
| PubChem Compound | 21606662 |
| Last Modified | Nov 30 2021 |
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